Cas no 1935900-29-0 (tert-butyl 4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine-5-carboxylate)

• Product Name: tert-butyl 4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine-5-carboxylate
• CAS No: 1935900-29-0
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• MDL: MFCD28991917
• CID: 4632350
• PubChem ID: 118798825
• Update Time: 2025-10-30

tert-butyl 4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4,6,7,8-tetrahydropyrazolo[4,3-c]azepine-5(2H)-carboxylate
• C(C)(C)(C)OC(=O)N1CC2=CNN=C2CCC1
• t-Butyl 4,6,7,8-tetrahydropyrazolo[4,3-c]azepine-5(2H)-carboxylate
• tert-butyl 2H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine-5-carboxylate
• tert-butyl 4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine-5-carboxylate
• SY125440
• tert-Butyl 2,6,7,8-tetrahydropyrazolo[4,3-c]azepine-5(4H)-carboxylate
• tert-butyl 4,6,7,8-tetrahydro-1H-pyrazolo[4,3-c]azepine-5-carboxylate
• AKOS027256447
• MFCD28991917
• tert-Butyl4,6,7,8-tetrahydropyrazolo[4,3-c]azepine-5(2H)-carboxylate
• W11190
• AS-72588
• CS-0135486
• 5-Boc-2,4,5,6,7,8-hexahydropyrazolo[4,3-c]azepine
• 5-Boc-4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine
• 1935900-29-0
• SCHEMBL24535216

• MDL： MFCD28991917
• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-6-4-5-10-9(8-15)7-13-14-10/h7H,4-6,8H2,1-3H3,(H,13,14)
• InChI Key： YLXHJXZYMMSUOB-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=NNC=2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857 g/mol
• Monoisotopic Mass: 237.147726857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2
• Molecular Weight: 237.30

Additional information on tert-butyl 4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine-5-carboxylate

Introduction to Tert-butyl 4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine-5-carboxylate (CAS No. 1935900-29-0)

Tert-butyl 4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine-5-carboxylate (CAS No. 1935900-29-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the pyrazolodiazepine class, which is known for its potential applications in the development of central nervous system (CNS) therapeutics. The presence of a tert-butyl group at the 1-position and a carboxylate moiety at the 5-position introduces specific functional characteristics that make this molecule of considerable interest for further exploration.

The tert-butyl substituent enhances the lipophilicity of the molecule, which can be a critical factor in determining its bioavailability and ability to cross the blood-brain barrier. This feature is particularly relevant in the context of CNS drug development, where efficient penetration into neural tissues is often necessary for therapeutic efficacy. Additionally, the carboxylate group provides a site for potential modifications or interactions with biological targets, offering flexibility in drug design.

The core structure of 4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine is derived from a fused heterocyclic system consisting of a pyrazole ring and a diazepine ring. This bicyclic framework is known to exhibit a range of pharmacological activities, including sedative and anxiolytic effects. The modifications introduced by the tert-butyl and carboxylate groups are expected to fine-tune these properties, potentially leading to compounds with enhanced selectivity or reduced side effects.

In recent years, there has been growing interest in exploring novel scaffolds within the pyrazolodiazepine class for their potential as pharmacological tools. The compound tert-butyl 4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine-5-carboxylate represents an intriguing example of such exploration. Its unique structural features have prompted researchers to investigate its interactions with various biological targets and assess its potential as a lead compound for further drug development.

One of the key areas of research involving this compound has been its interaction with neurotransmitter receptors. Studies have suggested that derivatives of pyrazolodiazepines may modulate the activity of receptors such as GABA-A and serotonin receptors, which are involved in processes like anxiety reduction and sleep regulation. The presence of the tert-butyl group may influence binding affinity and selectivity at these receptors, making this compound a valuable candidate for investigating novel mechanisms of action.

The carboxylate functionality at the 5-position also opens up possibilities for further chemical modification. This group can be used to link the molecule to other pharmacophores or to explore different derivatives through techniques such as esterification or amidation. Such modifications could lead to compounds with improved pharmacokinetic profiles or enhanced therapeutic effects.

Recent advances in computational chemistry have enabled more efficient screening and design of novel heterocyclic compounds like tert-butyl 4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine-5-carboxylate. Molecular modeling studies have been instrumental in predicting binding modes and interactions with potential targets. These computational approaches have complemented experimental efforts by providing insights into structural optimization and lead compound development.

The synthesis of this compound has also been optimized to ensure high yield and purity. Modern synthetic methodologies have allowed for efficient construction of the complex heterocyclic framework while minimizing unwanted byproducts. This has been crucial for obtaining sufficient quantities of the material for both preclinical studies and further chemical exploration.

In conclusion, Tert-butyl 4,6,7,8-tetrahydro-2H-pyrazolo[4,3-c]azepine-5-carboxylate represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential interactions with biological targets make it an interesting molecule for developing new therapeutics. Continued research into this compound and its derivatives holds promise for advancing our understanding of CNS pharmacology and identifying novel treatment options for neurological disorders.